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Compound of Interest

Compound Name: Diisopropylaminoborane

Cat. No.: B2863991

An In-Depth Technical Guide to the Stability and Storage of Diisopropylaminoborane

Introduction

Diisopropylaminoborane, often abbreviated as DIPAB, is a versatile and valuable reagent in
modern organic synthesis. As a monomeric aminoborane, it serves as a mild and efficient
agent for the palladium-catalyzed borylation of aryl halides and the reduction of various
functional groups, including nitriles and esters.[1][2] Its utility is underscored by its cost-
effectiveness and ease of handling compared to harsher or more toxic reagents.[1] However,
the efficacy and safety of diisopropylaminoborane are intrinsically linked to its chemical
stability and the conditions under which it is stored and handled. This guide provides a
comprehensive overview of the critical factors governing the stability of
diisopropylaminoborane, offering field-proven insights and detailed protocols for researchers,
scientists, and drug development professionals to ensure its integrity and safe utilization.

Core Physicochemical Properties

A foundational understanding of diisopropylaminoborane's physical and chemical properties
is essential for its proper management. These characteristics dictate its behavior under various
laboratory conditions.
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Property Value Reference(s)
Chemical Formula CeH1sBN

Molecular Weight 115.02 g/mol

Appearance Solid, semi-solid, or liquid [3]

Density 0.790 g/mL [3]

Boiling Point 88°C /1 mmHg [4]

Flash Point 72.2°C (162.0°F) [3]

Refractive Index n/D 1.452 [3]

Storage Temperature 2-8°C [3]

Chemical Stability and Reactivity Profile

The reactivity of aminoboranes is governed by the nature of the nitrogen-boron (N-B) dative
bond.[5] While diisopropylaminoborane is considered chemically stable under standard
ambient conditions when properly stored, its utility as a reagent also makes it susceptible to
degradation under adverse conditions.

Thermal Stability

Diisopropylaminoborane is stable at room temperature but is sensitive to heat. Thermal
decomposition can lead to the release of irritating and potentially hazardous gases and vapors.
[6] Therefore, it is crucial to keep the reagent away from heat sources, open flames, and hot
surfaces. The recommended storage temperature of 2-8°C is designed to minimize thermal
degradation and preserve the reagent's integrity over the long term.[3]

Atmospheric Sensitivity

Air and Moisture: Diisopropylaminoborane is sensitive to both oxygen and moisture.[7][8]
Reactions involving this reagent are typically conducted under an inert atmosphere, such as
dry argon or nitrogen, to prevent decomposition and the formation of unwanted byproducts.[7]
Exposure to moist air can lead to hydrolysis, while exposure to oxygen can result in oxidation.
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These degradation pathways not only consume the active reagent but can also introduce
impurities that may interfere with sensitive chemical transformations.

Explosive Mixtures: The vapors of diisopropylaminoborane can form explosive mixtures with
air, presenting a significant safety hazard. This underscores the importance of handling the
compound in a well-ventilated area, preferably within a chemical fume hood, and ensuring that
containers are tightly sealed when not in use.[6]

Incompatible Materials and Hazardous Reactions

Understanding the incompatibility of diisopropylaminoborane with other chemical classes is
fundamental to preventing hazardous situations.

o Strong Oxidizing Agents: Contact with strong oxidizers (e.g., nitrates, perchlorates,
peroxides) creates a risk of ignition or the formation of flammable gases.

e Acids and Halogens: The reagent can react exothermically with acids and halogens. These
reactions can be vigorous and should be avoided.

 Nitrites and Nitrous Acid: In the presence of nitrites, nitrates, or nitrous acid, there is a
potential for the liberation of carcinogenic nitrosamines.

Postulated Decomposition Pathways

While specific mechanistic studies on diisopropylaminoborane decomposition are not
extensively detailed in readily available literature, its degradation can be logically inferred from
the general reactivity of aminoboranes. The primary pathways are hydrolysis and oxidation
upon exposure to air and moisture.
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Diisopropylaminoborane
(i-Pr)2NBH:2

Hydrolysis Intermediate
[(i-Pr)2NHBH20H]

Oxidized Boron Species

Further
Hydrolysis

Diisopropylamine Boric Acid / Borate Salts
(i-Pr)2NH B(OH)s
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Reagent Status
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Check inert gas seal. Consider immediate use

Is it intact? or proper disposal. res
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ves reseal tightly.

Store at 2-8°C under
inert atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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